Cas no 2763740-99-2 ((3S,6R)-3-benzyl-6-(1R)-1-hydroxyethylpiperazine-2,5-dione)

• Product Name: (3S,6R)-3-benzyl-6-(1R)-1-hydroxyethylpiperazine-2,5-dione
• CAS No: 2763740-99-2
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5671859
• PubChem ID: 165521946
• Update Time: 2025-05-20

(3S,6R)-3-benzyl-6-(1R)-1-hydroxyethylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (3S,6R)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione
• 2763740-99-2
• EN300-27147684
• (3S,6R)-3-benzyl-6-(1R)-1-hydroxyethylpiperazine-2,5-dione

• Inchi： 1S/C13H16N2O3/c1-8(16)11-13(18)14-10(12(17)15-11)7-9-5-3-2-4-6-9/h2-6,8,10-11,16H,7H2,1H3,(H,14,18)(H,15,17)/t8-,10+,11-/m1/s1
• InChI Key： FGAJABUCBXJDBF-DVVUODLYSA-N
• SMILES： O[C@H](C)[C@@H]1C(N[C@H](C(N1)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.4Ų

Additional information on (3S,6R)-3-benzyl-6-(1R)-1-hydroxyethylpiperazine-2,5-dione

(3S,6R)-3-benzyl-6-(1R)-1-hydroxyethylpiperazine-2,5-dione: A Comprehensive Overview

The compound with CAS No 2763740-99-2, commonly referred to as (3S,6R)-3-benzyl-6-(1R)-1-hydroxyethylpiperazine-2,5-dione, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug development and material science. The molecule's unique stereochemistry and functional groups make it a fascinating subject for both academic research and industrial applications.

Piperazine derivatives have long been recognized for their versatility in chemical synthesis. The piperazine ring system, characterized by its six-membered structure with two nitrogen atoms, serves as a versatile scaffold for the attachment of various substituents. In the case of (3S,6R)-3-benzyl-6-(1R)-1-hydroxyethylpiperazine-2,5-dione, the substituents include a benzyl group at position 3 and a hydroxyethyl group at position 6. These groups contribute to the molecule's stereochemical complexity and functional diversity, making it a valuable compound for exploring chiral recognition and bioactivity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced techniques such as asymmetric catalysis and stereoselective synthesis to achieve high enantiomeric excess in the preparation of (3S,6R)-3-benzyl-6-(1R)-1-hydroxyethylpiperazine-2,5-dione. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production of enantioenriched compounds, which are crucial for drug discovery.

The pharmacological properties of this compound have also been extensively investigated. Preclinical studies suggest that (3S,6R)-3-benzyl-6-(1R)-1-hydroxyethylpiperazine-2,5-dione exhibits potent antimicrobial activity, particularly against Gram-positive bacteria. Additionally, the compound has shown promise in modulating neurotransmitter systems, making it a potential candidate for treating neurological disorders such as epilepsy and anxiety. These findings underscore the importance of further research into its therapeutic applications.

From a structural perspective, the molecule's chirality centers play a pivotal role in determining its biological activity. The stereochemistry at positions 3 and 6 is critical for interactions with biological targets such as enzymes and receptors. Advanced computational methods like molecular docking and dynamics simulations have been employed to study these interactions at an atomic level. Such studies provide valuable insights into the design of more potent and selective derivatives.

In terms of industrial applications, (3S,6R)-3-benzyl-6-(1R)-1-hydroxyethylpiperazine-2,5-dione has shown potential in the development of advanced materials. Its ability to form stable complexes with metal ions makes it a promising candidate for use in catalysis and sensing technologies. Researchers are actively exploring its role in creating novel materials with tailored properties for applications in electronics and environmental remediation.

Looking ahead, the continued exploration of this compound's properties will undoubtedly yield new insights into its potential uses. Collaborative efforts between chemists, biologists, and material scientists are expected to drive innovation in this field. As research progresses, it is anticipated that (3S,6R)-3-benzyl-6-(1R)-1-hydroxyethylpiperazine-2,5-dione will find its place among other notable piperazine derivatives that have significantly impacted modern science.